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Compound of Interest

Compound Name: 2-Chloroethyl heptanoate

Cat. No.: B15490176

Standard Operating Procedures for 2-Chloroethyl
Heptanoate

Disclaimer: No specific Safety Data Sheet (SDS) for 2-Chloroethyl heptanoate was located.
The following procedures are based on general best practices for handling similar chlorinated
organic esters and available data for related compounds. Researchers should exercise
extreme caution and handle this compound as potentially hazardous. A thorough risk
assessment should be conducted before any handling.

Application Notes

2-Chloroethyl heptanoate is a chlorinated ester that may be used as an intermediate in
organic synthesis. Due to its structure, it should be handled with the assumption that it may be
combustible, toxic if ingested or in contact with skin, and an irritant to the skin and eyes. The
following protocols are designed for researchers, scientists, and drug development
professionals to ensure safe handling and storage.

Physicochemical and Hazard Information

Quantitative data for 2-Chloroethyl heptanoate is not readily available. The following table
includes information for structurally related compounds to provide an estimation of its
properties.

Table 1: Physicochemical Properties of 2-Chloroethyl Heptanoate and Related Compounds
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Heptanoic acid, 2-

2-Chloroethyl

chloro-1- 2,2-Dichloroethyl
Property heptanoate
. (chloromethyl)ethyl heptanoate[1]
(Estimated)
ester
Molecular Formula C9H17CIO2 C10H18CI202 C9H16CI202[1]
Molar Mass Not Available 241.15 g/mol 227.12 g/mol [1]
Likely a colorless ) )
Appearance o Not Available Not Available
liquid
Boiling Point Not Available Not Available Not Available
_ Presumed _ .
Flash Point ) Not Available Not Available
Combustible
Likely insoluble in
Solubility water, soluble in Not Available Not Available

organic solvents

Table 2: Hazard Identification and GHS Classification (Presumed)

Hazard Class

GHS Category (Presumed)

Hazard Statement
(Presumed)

Acute Toxicity, Oral

Category 3 or 4

H301: Toxic if swallowed or

H302: Harmful if swallowed

Acute Toxicity, Dermal

Category 3 or 4

H311: Toxic in contact with
skin or H312: Harmful in

contact with skin

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye H319: Causes serious eye
o Category 2A S

Irritation irritation

Specific Target Organ Toxicity - H335: May cause respiratory
) Category 3 o

Single Exposure irritation

Flammable Liquids Category 4 H227: Combustible liquid
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Experimental Protocols
General Handling and Safety Precautions

e Risk Assessment: Before handling 2-Chloroethyl heptanoate, conduct a thorough risk
assessment for the specific experiment.

» Ventilation: All work with 2-Chloroethyl heptanoate must be performed in a properly
functioning chemical fume hood.[2]

o Personal Protective Equipment (PPE): Wear appropriate PPE at all times. See Table 3 for
details.

» Avoid Inhalation, Ingestion, and Contact: Do not breathe vapors or mists.[2] Avoid contact
with skin and eyes.[2] Do not eat, drink, or smoke in the laboratory.[3]

« Ignition Sources: Keep away from heat, sparks, and open flames.[3]

Spill Kit: Ensure a chemical spill kit appropriate for organic solvents is readily available.

Personal Protective Equipment (PPE)

Table 3: Recommended Personal Protective Equipment

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b15490176?utm_src=pdf-body
https://www.benchchem.com/product/b15490176?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1472936&productDescription=ETHYL+HEPTANOATE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1472936&productDescription=ETHYL+HEPTANOATE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1472936&productDescription=ETHYL+HEPTANOATE+98%2B%25+500G&vendorId=VN00024248&countryCode=US&language=en
https://www.sigmaaldrich.com/US/en/sds/aldrich/w203111
https://www.sigmaaldrich.com/US/en/sds/aldrich/w203111
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490176?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

PPE Type

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a face shield.[4][5][6]

To protect against splashes

and vapors.

Hand Protection

Chemical-resistant gloves

(e.g., nitrile, neoprene).[4][5][7]

To prevent skin contact.

Body Protection

Flame-resistant lab coat worn
over long-sleeved clothing and

long pants.[4]

To protect skin from splashes.

Footwear

Closed-toe, chemical-resistant
shoes.[4][7]

To protect feet from spills.

Respiratory Protection

Use a respirator if ventilation is
inadequate, based on a formal

respiratory hazard evaluation.

[4]1(5]

To prevent inhalation of

vapors.

Storage Protocol

» Container: Store in a tightly closed, properly labeled container.[2]

» Location: Store in a cool, dry, and well-ventilated area away from incompatible materials.[2]

¢ Incompatible Materials: Avoid storage with strong oxidizing agents and strong bases.[2]

o Storage Conditions: Keep away from heat, sparks, and open flames.[3]

Spill and Emergency Procedures

o Small Spills:

o Absorb the spill with an inert, non-combustible material (e.g., sand, vermiculite).

o Collect the absorbed material into a sealed, labeled container for disposal.

o Clean the spill area with an appropriate solvent, followed by soap and water.
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e Large Spills:

o Evacuate the area immediately.

o Alert emergency personnel.

o Prevent the spill from entering drains.[3]
o First Aid:

o Eye Contact: Immediately flush with plenty of water for at least 15 minutes, removing
contact lenses if present. Seek immediate medical attention.[8]

o Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water. Seek medical attention if irritation persists.[3]

o Inhalation: Move the person to fresh air. If breathing is difficult, administer oxygen. Seek
medical attention.

o Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical
attention.[8]

Waste Disposal

o Waste Collection: Collect all waste containing 2-Chloroethyl heptanoate in a dedicated,
labeled, and sealed container.

» Disposal: Dispose of the chemical waste through a licensed hazardous waste disposal
company, following all local, state, and federal regulations.[2]

Workflow and Pathway Diagrams
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Workflow for Handling and Storage of 2-Chloroethyl Heptanoate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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